Cas no 100599-71-1 (1H-1,2,4-Triazol-3-amine, 5-(hexylthio)-)

1H-1,2,4-Triazol-3-amine, 5-(hexylthio)- is a sulfur-containing triazole derivative with potential applications in medicinal chemistry and agrochemical research. Its structure combines a 1,2,4-triazole core with a hexylthio substituent, enhancing lipophilicity and bioavailability. The compound's amine functionality offers reactivity for further derivatization, making it a versatile intermediate in synthetic chemistry. Its hexylthio group may contribute to improved membrane permeability, which is advantageous in drug design. This compound is of interest for studying enzyme inhibition, particularly in targets involving sulfur interactions. Its stability under standard conditions ensures ease of handling in laboratory settings. Researchers value it for its balanced properties in developing biologically active molecules.
1H-1,2,4-Triazol-3-amine, 5-(hexylthio)- structure
100599-71-1 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-(hexylthio)-
CAS No:100599-71-1
MF:C8H16N4S
MW:200.304439544678
CID:1128232
PubChem ID:1644302
Update Time:2025-10-23

1H-1,2,4-Triazol-3-amine, 5-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 5-(hexylthio)-
    • 3-hexylsulfanyl-1H-1,2,4-triazol-5-amine
    • AKOS002350452
    • SCHEMBL21634159
    • MFCD03621534
    • 5-(hexylthio)-4H-1,2,4-triazol-3-amine
    • DTXSID10364685
    • 5-(hexylsulfanyl)-4H-1,2,4-triazol-3-amine
    • F3098-4227
    • CHEMBL4129082
    • 3-(Hexylthio)-1H-1,2,4-triazol-5-amine
    • 100599-71-1
    • AS-871/43475842
    • Inchi： 1S/C8H16N4S/c1-2-3-4-5-6-13-8-10-7(9)11-12-8/h2-6H2,1H3,(H3,9,10,11,12)
    • InChI Key： VEDCPCDENSXQHG-UHFFFAOYSA-N
    • SMILES： S(C1=NNC(N)=N1)CCCCCC

Computed Properties

  • Exact Mass: 200.10978
  • Monoisotopic Mass: 200.10956770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 92.9Ų

Experimental Properties

  • PSA: 67.59
  • LogP: 2.64050

1H-1,2,4-Triazol-3-amine, 5-(hexylthio)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AA02930-10mg
1H-1,2,4-Triazol-3-amine, 5-(hexylthio)-
 100599-71-1 95%
10mg
 $225.00 2024-04-20

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